2-[(6-amino-4-oxo-5-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide

• Molecular Formula: C19H18N4O3S
• Molecular Weight: 382.4 g/mol
• IUPAC Name: 2-[(6-amino-4-oxo-5-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C19H18N4O3S/c1-26-14-9-7-13(8-10-14)21-15(24)11-27-19-22-17(20)16(18(25)23-19)12-5-3-2-4-6-12/h2-10H,11H2,1H3,(H,21,24)(H3,20,22,23,25)
• InChI Key: MJNDCAXUANZITC-UHFFFAOYSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)NC(=O)CSC2=NC(=O)C(=C(N2)N)C3=CC=CC=C3

Description

2-[(6-amino-4-oxo-5-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide, commonly known as AMPT, is a compound that has been widely used in scientific research due to its unique properties. AMPT is a potent inhibitor of the enzyme tryptophan hydroxylase (TPH), which is responsible for the synthesis of serotonin in the brain.

Mechanism of Action

AMPT inhibits the enzyme 2-[(6-amino-4-oxo-5-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide, which is responsible for the synthesis of serotonin from tryptophan. This inhibition leads to a decrease in serotonin synthesis and release in the brain. Serotonin is a neurotransmitter that plays a key role in regulating mood, behavior, and physiological processes. Therefore, the inhibition of serotonin synthesis by AMPT has significant effects on these processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of AMPT are primarily related to its inhibition of serotonin synthesis. Serotonin is involved in the regulation of mood, anxiety, and social behavior. Therefore, the depletion of serotonin by AMPT can lead to changes in these behaviors. Additionally, serotonin is involved in the regulation of appetite, sleep, and pain perception. Therefore, the depletion of serotonin by AMPT can also lead to changes in these physiological processes.

Advantages and Limitations for Lab Experiments

One advantage of using AMPT in lab experiments is its specificity for 2-[(6-amino-4-oxo-5-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide inhibition. This allows researchers to selectively manipulate serotonin levels without affecting other neurotransmitter systems. Additionally, AMPT has been shown to be well-tolerated in humans at doses used in research studies. However, the use of AMPT is limited by its short half-life, which requires frequent dosing to maintain serotonin depletion. Additionally, the effects of AMPT on serotonin levels can vary depending on individual differences in 2-[(6-amino-4-oxo-5-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide activity.

Future Directions

Future research on AMPT could investigate its potential as a therapeutic agent for disorders related to serotonin dysregulation, such as depression and anxiety. Additionally, further investigation of the effects of AMPT on physiological processes such as appetite, sleep, and pain perception could lead to new insights into the role of serotonin in these processes. Finally, the development of longer-acting 2-[(6-amino-4-oxo-5-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide inhibitors could overcome the limitations of AMPT's short half-life and allow for more sustained manipulation of serotonin levels.

Synthesis Methods

The synthesis of AMPT involves the reaction of 4-methoxyphenylacetic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 6-amino-4-oxo-5-phenyl-1H-pyrimidine-2-thiol to yield AMPT. The overall yield of this synthesis is approximately 50%.

Scientific Research Applications

AMPT has been used extensively in scientific research to investigate the role of serotonin in various physiological and behavioral processes. For example, AMPT has been used to study the effects of serotonin depletion on mood, cognition, and social behavior in humans and animals. AMPT has also been used to investigate the role of serotonin in the regulation of appetite, sleep, and pain perception.